Cas no 1534854-83-5 (2-(2-fluoro-5-methylphenyl)ethane-1-sulfonyl chloride)

• Product Name: 2-(2-fluoro-5-methylphenyl)ethane-1-sulfonyl chloride
• CAS No: 1534854-83-5
• MF: C₉H₁₀ClFO₂S
• MW: 236.690904140472
• CID: 6177420
• PubChem ID: 83716696
• Update Time: 2025-06-09

2-(2-fluoro-5-methylphenyl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-5-methylphenyl)ethane-1-sulfonyl chloride
• 1534854-83-5
• EN300-1988268

• Inchi： 1S/C9H10ClFO2S/c1-7-2-3-9(11)8(6-7)4-5-14(10,12)13/h2-3,6H,4-5H2,1H3
• InChI Key： GXFVZPUDSDPUEH-UHFFFAOYSA-N
• SMILES： ClS(CCC1C(=CC=C(C)C=1)F)(=O)=O

Computed Properties

• Exact Mass: 236.0074066g/mol
• Monoisotopic Mass: 236.0074066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(2-fluoro-5-methylphenyl)ethane-1-sulfonyl chloride

Introduction to 2-(2-Fluoro-5-methylphenyl)ethane-1-sulfonyl chloride (CAS No. 1534854-83-5)

2-(2-Fluoro-5-methylphenyl)ethane-1-sulfonyl chloride, with the CAS number 1534854-83-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various pharmaceuticals, agrochemicals, and fine chemicals. The unique structural features of 2-(2-fluoro-5-methylphenyl)ethane-1-sulfonyl chloride make it an important building block for the development of novel therapeutic agents and functional materials.

The molecular structure of 2-(2-fluoro-5-methylphenyl)ethane-1-sulfonyl chloride consists of a sulfonyl chloride functional group attached to a substituted phenyl ring. The presence of a fluorine atom and a methyl group on the phenyl ring imparts specific chemical and physical properties to the molecule, making it highly reactive and suitable for a wide range of synthetic transformations. The sulfonyl chloride group is particularly reactive, readily undergoing nucleophilic substitution reactions to form sulfonamides, sulfonates, and other derivatives.

In recent years, there has been a growing interest in the use of sulfonyl chlorides, including 2-(2-fluoro-5-methylphenyl)ethane-1-sulfonyl chloride, in the development of new drugs. Sulfonyl chlorides are known for their ability to enhance the solubility, stability, and bioavailability of drug molecules. These properties are crucial for improving the therapeutic efficacy and reducing the side effects of pharmaceuticals. For instance, sulfonamides derived from sulfonyl chlorides have been extensively studied for their antimicrobial and anti-inflammatory activities.

The synthesis of 2-(2-fluoro-5-methylphenyl)ethane-1-sulfonyl chloride typically involves several steps, starting from readily available starting materials. One common approach is to react 2-fluoro-5-methylbenzenesulfonamide with thionyl chloride to form the desired sulfonyl chloride. This reaction is usually carried out under controlled conditions to ensure high yield and purity. The resulting compound can then be further modified through various synthetic routes to produce a wide array of derivatives with diverse biological activities.

In addition to its applications in pharmaceutical research, 2-(2-fluoro-5-methylphenyl)ethane-1-sulfonyl chloride has also found use in other areas such as materials science and analytical chemistry. For example, it can be used as a reagent in the synthesis of functional polymers and coatings with improved mechanical and thermal properties. In analytical chemistry, sulfonyl chlorides are often employed as derivatizing agents to enhance the detectability and quantification of target analytes in complex matrices.

The safety and environmental impact of 2-(2-fluoro-5-methylphenyl)ethane-1-sulfonyl chloride are important considerations in its use. Like other sulfonyl chlorides, it should be handled with care due to its reactivity and potential hazards. Proper safety measures, such as wearing personal protective equipment (PPE) and working in well-ventilated areas, are essential to minimize risks. Additionally, waste disposal should be conducted in accordance with local regulations to prevent environmental contamination.

In conclusion, 2-(2-fluoro-5-methylphenyl)ethane-1-sulfonyl chloride (CAS No. 1534854-83-5) is a valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and analytical chemistry. Its unique chemical properties make it an important intermediate for the synthesis of various functional molecules and materials. Ongoing research continues to explore new uses and derivatives of this compound, further highlighting its significance in modern scientific endeavors.